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Compound of Interest

Compound Name: 2-(2-Chlorophenoxy)propylamine

Cat. No.: B1334450

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the essential safety and handling
precautions for 2-(2-Chlorophenoxy)propylamine, a versatile building block in the
development of pharmaceuticals and agrochemicals.[1] Given the absence of a specific Safety
Data Sheet (SDS) for this compound, this document synthesizes critical safety information from
the SDS of closely related analogues, such as 2-(2-Chlorophenoxy)ethylamine and 2-(2-
Chlorophenoxy)propionic acid, to establish a robust framework for its safe utilization in a
laboratory setting.

Hazard Identification and Classification

While specific hazard classifications for 2-(2-Chlorophenoxy)propylamine are not readily
available, analogous compounds are known to cause skin and eye irritation, and may be
harmful if swallowed or inhaled.[2] It is prudent to handle this chemical with the assumption that
it may possess similar toxicological properties.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is critical when working with 2-(2-
Chlorophenoxy)propylamine. This involves a combination of engineering controls and
appropriate Personal Protective Equipment (PPE).

Engineering Controls
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Control Measure Specification

All handling procedures should be conducted in
Ventilation a well-ventilated area, preferably within a

chemical fume hood.[3][4]

An eyewash station and a safety shower must
Safety Equipment be readily accessible in the immediate work
area.[2][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensuring personnel safety. The following
table outlines the recommended PPE for handling 2-(2-Chlorophenoxy)propylamine.

Body Part Protection Standard
Tightly fitting safety goggles or  Conforming to EN 166 (EU) or
Eyes/Face )
a face shield.[3][5] NIOSH (US).[3]
Inspected prior to use and
Ski Chemical-resistant gloves conforming to EU Directive
in
(e.g., nitrile, neoprene).[4][6] 89/686/EEC and the standard
EN 374.[3]
A lab coat or chemical-
Body

resistant clothing.[3][4][6]

A full-face respirator may be
Resoi necessary if exposure limits Government approved
espiratory o )
are exceeded or if irritation is respirator.[4]

experienced.[3]

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is essential to minimize the risk of exposure
and accidents.
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Handling

e Avoid contact with skin and eyes.[3]
e Do not breathe dust, vapor, mist, or gas.[2][4]
e Wash hands thoroughly after handling.[3][4]

o Use non-sparking tools to prevent electrostatic discharge.[3]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Keep away from incompatible materials and foodstuff containers.[3]

e The recommended storage temperature is between 0-8 °C.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Immediately remove contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[3]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion ) )
unconscious person. Call a doctor or Poison
Control Center immediately.[3][7]
Remove the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[2][7]

Spill and Leak Procedures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection.[3]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[3][4]

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and place it
in a suitable, closed container for disposal.[8] Use spark-proof tools and explosion-proof
equipment.[3]

Physical and Chemical Properties
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Property

Value

Molecular Formula

CoH12CINO[1]

Molecular Weight 185.65 g/mol [1]
Appearance Colorless liquid[1]
Boiling Point 108-112 °C / 3 mmHg[1]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for the safe handling of 2-(2-

Chlorophenoxy)propylamine in a research setting.
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Caption: Workflow for the safe handling of 2-(2-Chlorophenoxy)propylamine.
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Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.[3]

This guide is intended to provide a framework for the safe handling of 2-(2-
Chlorophenoxy)propylamine. It is imperative that all laboratory personnel receive proper
training and adhere to all institutional safety protocols. The information provided herein should
be used in conjunction with a thorough risk assessment for any specific experimental
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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